N-(2-hydroxy-1,1-dimethylethyl)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(1-hydroxy-2-methylpropan-2-yl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C13H16N2O4/c1-13(2,9-16)14-12(17)8-5-10-3-6-11(7-4-10)15(18)19/h3-8,16H,9H2,1-2H3,(H,14,17)/b8-5+
• InChI Key: NJGSJCQBPHKHPB-VMPITWQZSA-N
• Canonical SMILES: CC(C)(CO)NC(=O)C=CC1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)(CO)NC(=O)/C=C/C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

N-(2-hydroxy-1,1-dimethylethyl)-3-(4-nitrophenyl)acrylamide, commonly known as HNTA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. HNTA is a small molecule that has been synthesized using various methods and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

HNTA has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. HNTA has also been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. The mechanism of action of HNTA is believed to involve the formation of a covalent bond between the enzyme and the nitrophenyl group of HNTA.
Biochemical and Physiological Effects:
HNTA has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity and the induction of apoptosis in cancer cells. HNTA has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using HNTA in lab experiments is its small size, which allows it to penetrate cell membranes and interact with intracellular targets. HNTA is also relatively stable and can be easily synthesized in large quantities. However, one of the limitations of using HNTA in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of HNTA, including the development of new synthetic methods to improve the yield and purity of HNTA. Additionally, further studies are needed to explore the potential applications of HNTA in drug delivery systems and photodynamic therapy. Furthermore, the mechanism of action of HNTA needs to be further elucidated to understand its potential applications in the treatment of various diseases.

Synthesis Methods

HNTA can be synthesized using various methods, including the Knoevenagel condensation reaction, which involves the condensation of a carbonyl compound with a methylene group in the presence of a base. Another method involves the reaction of 4-nitrobenzaldehyde with t-butyl acrylate in the presence of a catalyst. These methods have been optimized to obtain high yields of HNTA with minimal impurities.

Scientific Research Applications

HNTA has been extensively studied for its potential applications in various scientific fields. One of the significant applications of HNTA is in the field of bioimaging, where it has been used as a fluorescent probe for imaging cells and tissues. HNTA has also been studied for its potential use in drug delivery systems, where it can be used as a carrier for delivering drugs to specific target cells. Furthermore, HNTA has been studied for its potential use in photodynamic therapy, which involves the use of light to activate a photosensitizer to kill cancer cells.